Cas no 2383905-39-1 (5-{(benzyloxy)carbonylamino}-3-methyl-1-benzothiophene-2-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-3-methyl-1-benzothiophene-2-carboxylic acid
• CAS No: 2383905-39-1
• MF: C₁₈H₁₅NO₄S
• MW: 341.38100361824
• CID: 5853543
• PubChem ID: 165888489
• Update Time: 2025-06-30

5-{(benzyloxy)carbonylamino}-3-methyl-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(benzyloxy)carbonyl]amino}-3-methyl-1-benzothiophene-2-carboxylic acid
• 2383905-39-1
• EN300-1441546
• 5-{(benzyloxy)carbonylamino}-3-methyl-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C18H15NO4S/c1-11-14-9-13(7-8-15(14)24-16(11)17(20)21)19-18(22)23-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,19,22)(H,20,21)
• InChI Key： BZHCKKQLSXUENO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C2C=C(C=CC1=2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 341.07217913g/mol
• Monoisotopic Mass: 341.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Additional information on 5-{(benzyloxy)carbonylamino}-3-methyl-1-benzothiophene-2-carboxylic acid

Introduction to 5-{(benzyloxy)carbonylamino}-3-methyl-1-benzothiophene-2-carboxylic Acid (CAS No. 2383905-39-1)

5-{(benzyloxy)carbonylamino}-3-methyl-1-benzothiophene-2-carboxylic acid, identified by its CAS number 2383905-39-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiophene family, a class of heterocyclic aromatic molecules known for their diverse biological activities and potential applications in drug development.

The molecular structure of 5-{(benzyloxy)carbonylamino}-3-methyl-1-benzothiophene-2-carboxylic acid features a benzothiophene core substituted with a benzyloxy carbonylamino group at the 5-position and a methyl group at the 3-position. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

In recent years, there has been a growing interest in benzothiophene derivatives due to their demonstrated efficacy in modulating various biological pathways. Research has shown that compounds containing the benzothiophene scaffold exhibit potential in treating conditions such as cancer, inflammation, and neurological disorders. The specific modification of 5-{(benzyloxy)carbonylamino}-3-methyl-1-benzothiophene-2-carboxylic acid with a benzyloxy carbonylamino group enhances its reactivity and makes it a versatile building block for the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. The benzyloxy carbonylamino group serves as a protective group for amino functions, allowing for selective modifications during synthetic processes. This characteristic is particularly useful in multi-step syntheses where precise control over functional group transformations is essential.

The pharmaceutical industry has been exploring various benzothiophene derivatives as potential drug candidates. For instance, studies have indicated that certain benzothiophene-based compounds can inhibit enzymes involved in cancer cell proliferation. The structural features of 5-{(benzyloxy)carbonylamino}-3-methyl-1-benzothiophene-2-carboxylic acid, including its benzothiophene core and substituents, make it a promising candidate for further investigation in this context.

Moreover, the compound's ability to interact with biological targets has been highlighted in several preclinical studies. Researchers have observed that benzothiophene derivatives can modulate signaling pathways associated with inflammation and neurodegeneration. These findings suggest that 5-{(benzyloxy)carbonylamino}-3-methyl-1-benzothiophene-2-carboxylic acid could be a valuable tool in the development of drugs targeting these conditions.

The synthesis of 5-{(benzyloxy)carbonylamino}-3-methyl-1-benzothiophene-2-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving efficient and scalable production.

In conclusion, 5-{(benzyloxy)carbonylamino}-3-methyl-1-benzothiophene-2-carboxylic acid (CAS No. 2383905-39-1) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and biological activities make it a promising candidate for further research and development. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in the discovery and synthesis of novel therapeutic agents.